Cas no 2172584-67-5 ({8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide)

• Product Name: {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide
• CAS No: 2172584-67-5
• MF: C₁₃H₂₅NO₃S
• MW: 275.407502889633
• CID: 6425712
• PubChem ID: 165858612
• Update Time: 2025-08-04

{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide
• 2172584-67-5
• {8,8-dimethyl-1-oxaspiro[5.5]undecan-4-yl}methanesulfonamide
• EN300-1611913

• Inchi： 1S/C13H25NO3S/c1-12(2)5-3-6-13(10-12)8-11(4-7-17-13)9-18(14,15)16/h11H,3-10H2,1-2H3,(H2,14,15,16)
• InChI Key： QQDQFIMOMAWFQB-UHFFFAOYSA-N
• SMILES： S(CC1CCOC2(CCCC(C)(C)C2)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 275.15551483g/mol
• Monoisotopic Mass: 275.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide

Professional Introduction to {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide (CAS No. 2172584-67-5)

{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide} is a sophisticated organic compound characterized by its unique spirocyclic structure and sulfonamide functional group. This compound, identified by the CAS number 2172584-67-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and bioorganic synthesis. The spirocyclic framework of this molecule contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel molecular architectures.

The structural motif of {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide consists of a spirocyclic oxane ring linked to a decane chain, with a methanesulfonamide substituent at the 4-position. This configuration imparts a high degree of steric hindrance and electronic complexity, which can be exploited to modulate biological activity. The presence of the sulfonamide group further enhances its potential as a pharmacophore, given its well-documented role in enhancing binding affinity and metabolic stability in drug molecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and potential therapeutic benefits. Spirocycles are known for their rigid three-dimensional structures, which can improve the binding efficiency of drug candidates to biological targets. Additionally, the oxygen atom in the oxane ring can participate in hydrogen bonding interactions, further enhancing molecular recognition.

Research into {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide has revealed several promising applications in medicinal chemistry. For instance, studies have demonstrated its utility as a building block for designing novel inhibitors targeting enzyme-driven diseases. The spirocyclic core provides a stable scaffold that can be modified to achieve specific biological activities. Furthermore, the sulfonamide moiety can be tailored to optimize solubility and pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The spirocyclic structure offers a versatile platform for further functionalization, allowing chemists to introduce additional moieties that enhance target specificity or improve drug-like properties. This flexibility makes {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide a valuable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have also facilitated the study of {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide by enabling high-throughput virtual screening and molecular dynamics simulations. These techniques have helped researchers predict binding affinities and optimize molecular structures with greater precision. By leveraging these computational tools, scientists can accelerate the discovery process and identify lead compounds more efficiently.

The sulfonamide functional group in {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide is particularly noteworthy for its role in medicinal chemistry. Sulfonamides are widely recognized for their ability to modulate enzyme activity and interact with biological targets in diverse ways. This functional group has been successfully incorporated into numerous drugs targeting infections, inflammation, and other diseases. The presence of this moiety in {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonamide suggests potential therapeutic applications across multiple therapeutic areas.

In conclusion, {8,8-dimethyl-1-oxaspiro5.5undecan-4-ylyl)methanesulfonamide (CAS No. 2172584-67) represents a promising compound with significant potential in pharmaceutical research and development. Its unique spirocyclic structure and sulfonamide functional group make it an attractive candidate for designing novel drug candidates with improved biological activity and pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.